![molecular formula C10H10ClNO2 B6630886 N-(2-chloroprop-2-enyl)-3-hydroxybenzamide](/img/structure/B6630886.png)
N-(2-chloroprop-2-enyl)-3-hydroxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-chloroprop-2-enyl)-3-hydroxybenzamide, also known as CPHB, is an organic compound that has been the focus of scientific research due to its potential therapeutic properties. CPHB belongs to a class of compounds called hydroxamic acids, which have been found to exhibit a range of biological activities, including anti-inflammatory, anticancer, and antibacterial effects. In
Mechanism of Action
The mechanism of action of N-(2-chloroprop-2-enyl)-3-hydroxybenzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. One of the primary targets of this compound is COX-2, which is involved in the production of prostaglandins, a type of inflammatory mediator. By inhibiting COX-2, this compound reduces the production of prostaglandins and thereby reduces inflammation. This compound has also been found to induce apoptosis in cancer cells by activating various signaling pathways that lead to cell death.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In addition to its anti-inflammatory, anticancer, and antibacterial properties, this compound has been found to exhibit antioxidant effects by scavenging free radicals and reducing oxidative stress. It has also been shown to modulate the immune system by regulating the production of cytokines, which are involved in immune responses.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(2-chloroprop-2-enyl)-3-hydroxybenzamide is its ability to selectively target specific enzymes and signaling pathways, making it a promising therapeutic agent for a range of diseases. However, one of the limitations of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in vivo. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound.
Future Directions
There are several future directions for research on N-(2-chloroprop-2-enyl)-3-hydroxybenzamide. One area of interest is the development of novel formulations of this compound that improve its solubility and bioavailability. Another area of interest is the investigation of the potential synergistic effects of this compound with other compounds, such as chemotherapy drugs. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential therapeutic applications in a range of diseases.
Conclusion
In conclusion, this compound is an organic compound that has been the focus of scientific research due to its potential therapeutic properties. It has been found to exhibit anti-inflammatory, anticancer, and antibacterial effects, and has been shown to modulate the immune system and exhibit antioxidant effects. While there are limitations to its use, this compound holds promise as a therapeutic agent for a range of diseases, and further research is needed to fully understand its potential applications.
Synthesis Methods
The synthesis of N-(2-chloroprop-2-enyl)-3-hydroxybenzamide involves the reaction of 3-hydroxybenzamide with 2-chloropropene in the presence of a base catalyst. The resulting product is then purified through column chromatography to obtain pure this compound. This method has been optimized to produce high yields of this compound and has been used in several studies to obtain the compound for further analysis.
Scientific Research Applications
N-(2-chloroprop-2-enyl)-3-hydroxybenzamide has been extensively studied for its potential therapeutic properties. It has been found to exhibit anti-inflammatory effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators. In addition, this compound has been shown to possess anticancer properties by inducing apoptosis, or programmed cell death, in cancer cells. It has also been found to exhibit antibacterial effects against several strains of bacteria, including Staphylococcus aureus and Escherichia coli.
Properties
IUPAC Name |
N-(2-chloroprop-2-enyl)-3-hydroxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClNO2/c1-7(11)6-12-10(14)8-3-2-4-9(13)5-8/h2-5,13H,1,6H2,(H,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDEXIJIEGPCUSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C(CNC(=O)C1=CC(=CC=C1)O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.